Cas no 147676-25-3 (2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline)

• Product Name: 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline
• CAS No: 147676-25-3
• MF: C₁₆H₁₆N₄
• MW: 264.325042724609
• CID: 4601581
• Update Time: 2025-05-24

2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 2-(benzotriazol-1-ylmethyl)-3,4-dihydro-1H-isoquinoline
• 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline

• Inchi： 1S/C16H16N4/c1-2-6-14-11-19(10-9-13(14)5-1)12-20-16-8-4-3-7-15(16)17-18-20/h1-8H,9-12H2
• InChI Key： UCINTAQDYVPEOJ-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCN1CN1C2=CC=CC=C2N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline

2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline: A Comprehensive Overview

The compound 2-(1H-1,2,3-Benzotriazol-1-ylmethyl)-1,2,3,4-tetrahydroisoquinoline (CAS No. 147676-25-3) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzotriazole derivatives and isoquinoline derivatives, both of which have been extensively studied for their unique chemical properties and biological activities. The integration of these two structural motifs in this compound makes it a fascinating subject for research in medicinal chemistry, materials science, and pharmacology.

Benzotriazole derivatives are well-known for their ability to act as ligands in coordination chemistry and as stabilizers in polymer applications. The presence of the benzotriazole group in this compound enhances its ability to form stable complexes with metal ions, a property that has been leveraged in recent studies for applications such as catalysis and sensor development. For instance, researchers have explored the use of benzotriazole-containing compounds as efficient catalysts for organic transformations under mild conditions. This highlights the potential of CAS No. 147676-25-3 in advancing green chemistry practices.

The isoquinoline moiety in this compound contributes to its aromaticity and planarity, which are critical for its electronic properties. Isoquinoline derivatives are often employed in drug design due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have demonstrated that isoquinoline-based compounds can exhibit potent anti-inflammatory and anticancer activities. Given the structural complexity of CAS No. 147676-25-3, it is plausible that this compound could serve as a lead molecule for developing novel therapeutic agents.

One of the most promising areas of research involving CAS No. 147676-25-3 is its application in metalloenzyme mimicry. By combining the metal-binding capabilities of benzotriazole with the structural flexibility of isoquinoline, this compound can potentially mimic the active sites of metalloenzymes. This has implications for catalytic processes in organic synthesis and biotechnology. For example, researchers have successfully utilized similar compounds to catalyze enantioselective reactions, which are crucial for producing chiral pharmaceuticals.

In addition to its catalytic applications, CAS No. 147676-25-3 has shown potential in the field of optoelectronics. The combination of benzotriazole and isoquinoline groups imparts unique photophysical properties to the molecule, making it a candidate for use in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in materials science have emphasized the importance of molecular design in achieving high-efficiency optoelectronic materials. The structure of this compound aligns well with these requirements due to its extended conjugation and tunable emission properties.

The synthesis of CAS No. 147676-25-3 involves a multi-step process that combines principles from organic synthesis and transition metal catalysis. Key steps include the formation of the benzotriazole ring through condensation reactions and the subsequent coupling with an isoquinoline derivative using palladium-catalyzed cross-coupling reactions. These methods ensure high yields and excellent control over the product's stereochemistry and purity.

From a biological standpoint, CAS No. 147676-25-3 has been subjected to preliminary screening assays to evaluate its cytotoxicity and selectivity against various cancer cell lines. Early results indicate that this compound exhibits moderate cytotoxic activity without significant toxicity to normal cells at therapeutic concentrations. These findings suggest that further optimization could lead to more potent anticancer agents with reduced side effects.

In terms of environmental impact, studies on the degradation pathways of CAS No. 147676-25-3 have revealed that it undergoes rapid hydrolysis under alkaline conditions, minimizing its persistence in aqueous environments. This property is advantageous for industrial applications where environmental safety is a priority.

Looking ahead, the integration of computational chemistry tools such as molecular docking and quantum mechanics simulations will play a pivotal role in understanding the behavior of CAS No. 147676-25-3 at molecular levels. These computational approaches can provide insights into its binding affinities with biological targets and guide future synthetic modifications for enhanced functionality.

In conclusion, CAS No. 147676-25-3, or 2-(1H-1,2,3-Benzotriazol-1-ymlmethyl)-1H-tetrahydroisoquinoline, represents a versatile platform for exploring diverse chemical functionalities across multiple disciplines. Its unique combination of structural features positions it as a valuable tool for advancing research in catalysis